Cas no 102284-71-9 (7-benzyl-1,3-dipropylpurine-2,6-dione)

• Product Name: 7-benzyl-1,3-dipropylpurine-2,6-dione
• CAS No: 102284-71-9
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 1135258
• PubChem ID: 11537163
• Update Time: 2025-04-20

7-benzyl-1,3-dipropylpurine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-1,3-dipropylpurine-2,6-dione
• 7-benzyl-1,3-dipropylxanthine
• 7-N-benzyl-1,3-dipropylxanthine
• SureCN1944712
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(phenylmethyl)-1,3-dipropyl-
• CHEMBL418193
• 7-benzyl-1,3-dipropyl-3,7-dihydropurine-2,6-dione
• 7-benzyl-1,3-dipropyl-1,3,7-trihydropurine-2,6-dione
• CHEBI:132532
• PDSP1_001152
• PDSP2_001136
• CTK0G7690
• ACMC-20m5ao
• 1,3-dipropyl-7-benzyl-xanthine
• 7-benzyl-1,3-dipropylxanthine; 7-N-benzyl-1,3-dipropylxanthine; SureCN1944712; 1H-Purine-2,6-dione, 3,7-dihydro-7-(phenylmethyl)-1,3-dipropyl-; CHEMBL418193; 7-Benzyl-1,3-dipropylxanthine; 7-benzyl-1,3-dipropyl-3,7-dihydropurine-2,6-dione; 7-benzyl-1,3-dipropyl-1,3,7-trihydropurine-2,6-dione; CHEBI:132532; PDSP1_001152; PDSP2_001136; CTK0G7690; ACMC-20m5ao; 1,3-dipropyl-7-benzyl-xanthine;
• DTXSID10468238
• 102284-71-9
• 7-Benzyl-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
• BDBM50014262
• 7-Benzyl-1,3-dipropyl-3,7-dihydro-purine-2,6-dione(7-benzyl-1,3-dipropylxanthine)
• SCHEMBL1944712
• 7-Benzyl-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C18H22N4O2/c1-3-10-21-16-15(17(23)22(11-4-2)18(21)24)20(13-19-16)12-14-8-6-5-7-9-14/h5-9,13H,3-4,10-12H2,1-2H3
• InChI Key： VUCFOFXDFGNTRU-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CC2C=CC=CC=2)N(C(N1CCC)=O)CCC

Computed Properties

• Exact Mass: 326.17446
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.44